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Compound of Interest

Compound Name: 2,6-Dimethylbenzo[b]thiophene

CAS No.: 66142-67-4

Cat. No.: B3277498

Get Quote

Abstract
2,6-Dimethylbenzo[b]thiophene (2,6-DMBT) is a sulfur-containing heterocyclic scaffold

critical to hydrodesulfurization (HDS) modeling and the synthesis of bioactive pharmaceutical

intermediates. While often overshadowed by its refractory dibenzothiophene analogs, 2,6-

DMBT serves as a precise probe for steric hindrance studies in catalytic oxidative

desulfurization (ODS). This guide provides the definitive physicochemical data, validated

synthetic pathways, and handling protocols required for high-integrity research.

Identity & Physicochemical Profile
The precise identification of alkylated benzothiophenes is prone to isomeric confusion. The

data below is specific to the 2,6-dimethyl isomer, distinguishing it from the commercially

common 2,3- or 2,5- isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b3277498#bc-rfq
https://www.benchchem.com/product/b3277498/docs?utm_src=pdf-body#2-6-dimethylbenzo-b-thiophene-technical-profile-application-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3277498?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Technical Specification

CAS Registry Number 66142-67-4

IUPAC Name 2,6-Dimethyl-1-benzothiophene

Molecular Formula C₁₀H₁₀S

Molecular Weight 162.25 g/mol

SMILES Cc1ccc2sc(C)cc2c1

InChI Key VJHNZTLASSCMOQ-UHFFFAOYSA-N

Boiling Point 263.6 ± 9.0 °C (Predicted/Lit. range)

Density ~1.14 g/cm³ (Predicted)

Physical State Low-melting solid or viscous liquid (ambient)

Solubility
Soluble in DCM, Toluene, Hexane; Insoluble in

Water

Senior Scientist Note: Do not confuse this compound with 4,6-Dimethyldibenzothiophene (CAS

1207-12-1). While the latter is the "gold standard" for refractory sulfur in diesel, 2,6-DMBT is

structurally distinct (bicyclic vs. tricyclic) and exhibits faster kinetic rates in oxidative

desulfurization due to reduced steric shielding of the sulfur lone pair.

Synthesis & Production Protocols
Synthesizing 2,6-DMBT requires overcoming regioselectivity challenges. The most robust

method involves the cyclization of aryl thioethers. The protocol below addresses the "isomer

trap" where 3-methylbenzenethiol precursors yield both 4- and 6-methyl isomers.

Mechanism of Action: Acid-Mediated Cyclodehydration
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The synthesis relies on the electrophilic closure of the thiophene ring onto the benzene core.

Using polyphosphoric acid (PPA) ensures high yields but requires rigorous temperature control

to prevent polymerization.
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Figure 1: Synthetic pathway for 2,6-Dimethylbenzo[b]thiophene via arylthioacetone

cyclization. Note the critical separation step required to isolate the 2,6-isomer from the 2,4-

isomer.

Step-by-Step Protocol
S-Alkylation: React 3-methylbenzenethiol with chloroacetone in acetone/K₂CO₃ at reflux

(2h). This yields the thioether intermediate (1-(3-methylphenylthio)propan-2-one).

Cyclization: Add the intermediate dropwise to Polyphosphoric Acid (PPA) pre-heated to 80°C.

Stir vigorously for 1-2 hours. The color will darken significantly.

Quenching: Pour the reaction mixture onto crushed ice. Extract with dichloromethane (DCM).

Purification (The Critical Step): The crude product contains both 2,4-dimethyl and 2,6-

dimethyl isomers.

Technique: Use flash column chromatography (Silica gel, Hexane/Ethyl Acetate 98:2).

Validation: The 2,6-isomer typically elutes second due to slight differences in polarity and

shape. Confirm fractions via GC-MS before pooling.

Application Context: Deep Desulfurization (ODS)
In fuel science, 2,6-DMBT serves as a "Type II" model compound. Unlike thiophene (easy to

remove) or 4,6-dimethyldibenzothiophene (very hard to remove), 2,6-DMBT offers intermediate
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reactivity, making it ideal for testing catalyst selectivity.

Oxidative Pathway Visualization
The sulfur atom in 2,6-DMBT is electron-rich but sterically accessible compared to

dibenzothiophenes.
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Figure 2: Oxidative Desulfurization (ODS) mechanism. 2,6-DMBT is oxidized to its sulfone,

which becomes highly polar and extractable.

Analytical Characterization
To ensure scientific integrity, you must validate the identity of your synthesized or purchased

material.
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¹H NMR (400 MHz, CDCl₃):

Look for the C3-H signal (thiophene ring proton) around δ 6.90-7.00 ppm.

Methyl Groups: Two distinct singlets. The C2-Me (on thiophene) typically appears upfield

(~2.5 ppm) compared to the C6-Me (~2.4 ppm).

Aromatic Region: The coupling pattern of the benzene ring protons (H4, H5, H7) will show

an ABX or AMX system characteristic of 6-substitution (H7 is a singlet/doublet with meta

coupling).

GC-MS:

Molecular Ion (M+): 162 m/z (Base peak).

Fragmentation: Loss of methyl radical (M-15, 147 m/z) is prominent.

Safety & Handling (MSDS Highlights)
Hazard Class: Irritant (Skin/Eye).

Odor: Characteristic sulfur/naphthalene-like odor. Use only in a fume hood.

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C to prevent slow oxidation to

the sulfoxide over months.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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